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CAS No.: 934-67-8
Cat. No.: B1346011

Get Quote

\ J

These application notes provide a comprehensive guide for the safe handling and use of 4-
methylcyclohexanecarboxylic acid in a laboratory setting. The information herein is intended
for researchers, scientists, and drug development professionals. By understanding the inherent
properties and associated hazards of this compound, laboratory personnel can implement
appropriate safety measures to minimize risk and ensure a safe working environment.

Introduction and Physicochemical Properties

4-Methylcyclohexanecarboxylic acid (CAS No. 4331-54-8) is a cyclic carboxylic acid with the
molecular formula CsH1402.[1] It exists as cis and trans isomers, and its physical state can vary
from a liquid to a white crystalline solid depending on the isomeric ratio and purity.[1]
Understanding its physical and chemical properties is fundamental to its safe handling. For
instance, its flash point of >113 °C indicates that it is a combustible solid, requiring precautions
against ignition sources.[2]

Table 1: Physicochemical Properties of 4-Methylcyclohexanecarboxylic Acid
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Property Value Source
Molecular Formula CsH1402 [11[3]
Molecular Weight 142.20 g/mol [1][3]

Colorless to white liquid or
Appearance ) ) [1]
crystalline solid

Melting Point 108-111 °C [4115]
Boiling Point 134-136 °C at 15 mmHg [4][5]
Density 1.005 g/mL at 25 °C [415]
_ >113 °C (>235.4 °F) - closed
Flash Point [2]
cup

. Soluble in chloroform, DMSO,
Solubility [31[5]
and methanol

Hazard Identification and Risk Assessment

According to the Globally Harmonized System (GHS), 4-methylcyclohexanecarboxylic acid
is classified with the following hazards:

Acute toxicity, Oral (Category 4): Harmful if swallowed.[2][6]

Serious eye irritation (Category 2A): Causes serious eye irritation.[6][7][8]

Skin irritation (Category 2): Causes skin irritation.[7][8]

Specific target organ toxicity — single exposure (Category 3), Respiratory system: May
cause respiratory irritation.[7]

The primary routes of exposure are ingestion, skin contact, and eye contact. Inhalation of dusts
or mists may also cause respiratory tract irritation.[7] A thorough risk assessment should be
conducted before commencing any work with this chemical, considering the quantities being
used and the nature of the experimental procedures.
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Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment should be utilized.

o Engineering Controls: All work with 4-methylcyclohexanecarboxylic acid should be
performed in a well-ventilated area.[7] A laboratory fume hood is recommended, especially
when handling larger quantities or when there is a potential for aerosol or dust generation.[9]
Eyewash stations and safety showers must be readily accessible in the immediate work

area.[7]

o Personal Protective Equipment (PPE): The selection of appropriate PPE is crucial for
preventing direct contact with the chemical.

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's eye and
face protection regulations in 29 CFR 1910.133 or European Standard EN166.[7] A face
shield may be necessary for splash protection.

o Skin Protection: Wear appropriate protective gloves and a lab coat to prevent skin
exposure.[7] Gloves must be inspected prior to use and should be selected based on their
resistance to the chemical and the duration of potential contact.[9]

o Respiratory Protection: Under normal laboratory conditions with adequate engineering
controls, respiratory protection is not typically required.[7] However, if dusts are generated,
a NIOSH-approved N95 dust mask or equivalent should be worn.[2]

Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential for maintaining the integrity
of the chemical and ensuring a safe laboratory environment.

e Handling:
o Avoid contact with skin, eyes, and clothing.[7]

o Do not ingest or inhale.[7]
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o Wash hands thoroughly after handling.[7][8]
o Avoid the formation of dust and aerosols.[9]

o Use non-sparking tools and take precautionary measures against static discharge,
especially when handling flammable forms.[10][11]

o Storage:
o Store in a cool, dry, and well-ventilated place.[7][12]
o Keep containers tightly closed when not in use.[7]

o Store away from incompatible materials such as strong oxidizing agents and strong bases.

[719]

Accidental Release and Spill Cleanup Protocol

In the event of a spill, a prompt and appropriate response is critical to prevent the spread of
contamination and minimize exposure.

Spill Response Workflow
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Caption: Workflow for responding to a 4-methylcyclohexanecarboxylic acid spill.
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Step-by-Step Spill Cleanup Procedure:

o Evacuate and Secure the Area: Immediately alert others in the vicinity of the spill. If the spill
is large or in a poorly ventilated area, evacuate the immediate area. Restrict access to the
spill site.[13]

o Consult the Safety Data Sheet (SDS): Refer to the SDS for specific information on hazards
and cleanup procedures.[13]

o Don Appropriate PPE: Before attempting to clean the spill, put on the required personal
protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.[13]

o Contain the Spill: For liquid spills, create a dike around the spill using an inert absorbent
material such as vermiculite, sand, or commercial sorbents to prevent it from spreading.[14]
[15]

o Absorb the Spilled Material:

o For liquid spills, gently cover and absorb the material with an inert absorbent, working from
the outside of the spill inwards.[13][14]

o For solid spills, carefully sweep or scoop the material to avoid creating dust.[7][9] A dust
suppressant may be used if necessary.[15]

e Collect and Containerize Waste: Place the absorbed material or swept solids into a clearly
labeled, sealable container for hazardous waste disposal.[13][15]

» Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., soap and water),
followed by a final rinse with water.[13][14] Collect all cleaning materials in the hazardous
waste container.

» Dispose of Waste: Dispose of the containerized waste in accordance with local, state, and
federal regulations for hazardous chemical waste.[7]

o Report the Incident: Report the spill to the laboratory supervisor or the designated safety
officer.[13]
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First Aid Measures

In the event of exposure, immediate first aid is crucial.

Table 2: First Aid Procedures for 4-Methylcyclohexanecarboxylic Acid Exposure

Exposure Route First Aid Procedure

Immediately rinse cautiously with water for at

least 15 minutes.[7][9] Remove contact lenses,
Eye Contact i ) o

if present and easy to do.[7] Continue rinsing.

Seek immediate medical attention.[7]

Take off immediately all contaminated clothing.
Wash the affected area with plenty of soap and
Skin Contact water for at least 15 minutes.[7][9] If skin

irritation occurs, get medical advice/attention.[7]

[8]

Remove the person to fresh air and keep them

comfortable for breathing.[7] If breathing is

Inhalation o ) ]
difficult, give oxygen.[7] Call a poison center or
doctor if you feel unwell.[7]
Do NOT induce vomiting.[7][9] Rinse mouth with
) water.[9] Never give anything by mouth to an
Ingestion

unconscious person.[9] Seek immediate medical
attention.[7][9]

Waste Disposal

All waste containing 4-methylcyclohexanecarboxylic acid, including contaminated absorbent
materials and disposable PPE, must be considered hazardous waste.

o Collect waste in a properly labeled, sealed container.

e Dispose of the waste through a licensed hazardous waste disposal company, following all
applicable local, state, and federal regulations.[7] Do not dispose of it down the drain or in
the regular trash.
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Conclusion

4-Methylcyclohexanecarboxylic acid is a valuable compound in research and development,
but it requires careful handling due to its potential hazards. By implementing the engineering
controls, personal protective equipment, and handling procedures outlined in these application
notes, laboratory personnel can work with this chemical safely and effectively. Always prioritize
safety and consult the Safety Data Sheet before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.vulcanchem.com/product/vc2404041
https://www.sigmaaldrich.com/SG/en/product/aldrich/330620
https://www.lookchem.com/casno13064-83-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3288195.htm
https://www.chembk.com/en/chem/4-methylcyclohexanecarboxylic%20acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanecarboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methylcyclohexanecarboxylic-acid
https://www.fishersci.com/store/msds?partNumber=AC427500010&countryCode=US&language=en
https://www.tcichemicals.com/IN/en/p/M1621
https://www.tcichemicals.com/IN/en/p/M1621
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=26867
https://www.fishersci.com/store/msds?partNumber=AC188820050&productDescription=METHYL+CYCLOHEXANECARBOXY+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/m39008?userType=undefined
https://www.smolecule.com/products/s872248
https://sites.rowan.edu/facilities/_docs/chemical-spill-response-guide-sheet.pdf
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/product/b1346011/docs#application-notes-and-protocols-for-the-safe-handling-of-4-methylcyclohexanecarboxylic-acid
https://www.benchchem.com/product/b1346011/docs#application-notes-and-protocols-for-the-safe-handling-of-4-methylcyclohexanecarboxylic-acid
https://www.benchchem.com/product/b1346011/docs#application-notes-and-protocols-for-the-safe-handling-of-4-methylcyclohexanecarboxylic-acid
https://www.benchchem.com/product/b1346011/docs#application-notes-and-protocols-for-the-safe-handling-of-4-methylcyclohexanecarboxylic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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